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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of G-1, a non-steroidal, high-affinity, and
selective agonist for the G protein-coupled estrogen receptor (GPER). G-1's unique
pharmacological profile makes it an invaluable tool for elucidating the physiological and
pathophysiological roles of GPER, distinct from the classical nuclear estrogen receptors (ERa
and ER). This document summarizes key quantitative data, details common experimental
protocols, and visualizes the primary signaling pathways activated by G-1.

Core Concepts

G-1 was developed to specifically activate GPER, enabling the dissection of its signaling
pathways from those mediated by ERa and ERB. GPER, also known as GPR30, mediates
rapid, non-genomic estrogenic effects, influencing a wide array of cellular processes.[1][2] G-1
binds to GPER with high affinity but does not bind to the classical estrogen receptors, nor does
it activate estrogen response elements (ERE). Its utility has been demonstrated in numerous
studies across various fields, including oncology, cardiovascular research, and neuroprotection.
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Quantitative Data Summary

The selectivity and potency of G-1 are critical for its use as a research tool. The following tables
summarize the key quantitative parameters of G-1's interaction with GPER and its functional
effects in various experimental systems.

. Binding Functional
Ligand Receptor o ] o Reference
Affinity (Ki) Activity (EC50)
G-1 GPER 11 nM 2nM [5][6]
No activity up to
G-1 ERa >10,000 nM [5][6]
10 uM
No activity up to
G-1 ERB >10,000 nM [5][6]
10 pM

Table 1: Binding Affinity and Functional Activity of G-1 for Estrogen Receptors.

Cell Line Assay Effect IC50/EC50 Reference
Inhibition of
Migration chemoattractant-
SKBr3 o _ IC50 =0.7 nM [6]
Inhibition induced
migration
Inhibition of
Migration chemoattractant-
MCF-7 - ) IC50=1.6 nM [6]
Inhibition induced
migration

Reduction in cell

Jurkat Cytotoxicity o >0.5 uM [1]
viability
Proliferation Suppression of
KGN o _ _ >0.5 uM
Inhibition cell proliferation
AB49 Proliferation Decrease in cell IC50 =20 uM (at
Inhibition proliferation 72h)
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Table 2: Functional Effects of G-1 in Various Cancer Cell Lines.

Key Signaling Pathways Activated by G-1

G-1-mediated activation of GPER initiates a cascade of intracellular signaling events. These
are predominantly rapid, non-genomic pathways that differ from the classical genomic actions
of nuclear estrogen receptors.

GPER-Mediated EGFR Transactivation

One of the primary signaling pathways activated by GPER involves the transactivation of the
Epidermal Growth Factor Receptor (EGFR). This process is initiated by G-protein By subunit-
mediated activation of Src, a non-receptor tyrosine kinase. Activated Src leads to the cleavage
of membrane-tethered heparin-binding EGF-like growth factor (HB-EGF) by matrix
metalloproteinases (MMPSs). The released HB-EGF then binds to and activates EGFR,
subsequently stimulating downstream pathways like the MAPK/ERK and PI3K/Akt cascades.[7]
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GPER-mediated EGFR transactivation pathway.
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Calcium Mobilization and cAMP Production

GPER activation by G-1 also leads to the rapid mobilization of intracellular calcium ([Ca2+]i)
and the production of cyclic AMP (cAMP).[1][10] These second messengers are critical for a
variety of cellular responses. The increase in intracellular calcium can be triggered by Gag-
mediated activation of phospholipase C (PLC) or through other mechanisms like the release
from endoplasmic reticulum stores.[1][11] The production of CAMP is typically mediated by Gas
activation of adenylyl cyclase.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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